Cas no 347161-74-4 (Benzenamine, 4-[(6,7-dimethoxy-4-quinolinyl)oxy]-3-fluoro-)

• Product Name: Benzenamine, 4-[(6,7-dimethoxy-4-quinolinyl)oxy]-3-fluoro-
• CAS No: 347161-74-4
• MF: C₁₇H₁₅FN₂O₃
• MW: 314.311007738113
• CID: 1464829
• PubChem ID: 11426997
• Update Time: 2025-04-20

Benzenamine, 4-[(6,7-dimethoxy-4-quinolinyl)oxy]-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(6,7-dimethoxy-4-quinolinyl)oxy]-3-fluoro-
• 4-((6,7-dimethoxyquinolin-4-yl)oxy)-3-fluorobenzenamine
• BDBM153645
• A1-17225
• SCHEMBL166914
• DB-348485
• CHEMBL3667500
• 4-(6,7-dimethoxyquinolin-4-yloxy)-3-fluorobenzenamine
• 4-(6,7-dimethoxyquinolin-4-yl)oxy-3-fluoroaniline
• 4-[(6,7-dimethoxy-4-quinolyl)oxy]-3-fluoro-aniline
• 4-[(6,7-Dimethoxy-4-quinolyl)oxy]-3-fluoroaniline
• TQ0092
• 4-(6,7-dimethoxyquinolin-4-yloxy)-3-fluorophenylamine
• 4-[(6,7-dimethoxyquinolin-4-yl)oxy]-3-fluoroaniline
• 4-[(6,7-DIMETHOXYQUINOLIN-4-YL)OXY]-3-FLUOROBENZENAMINE
• US8999982, 4-((6,7-dimethoxyquinolin-4- yl)oxy)-3-fluoroaniline
• 347161-74-4
• 4-(6,7-dimethoxy-quinolin-4-yloxy)-3-fluoro-phenylamine
• SB18449
• 4-((6,7-dimethoxyquinolin-4-yl)oxy)-3-fluoroaniline
• AT26533
• SIDZXXQYQLBOHZ-UHFFFAOYSA-N

• Inchi： 1S/C17H15FN2O3/c1-21-16-8-11-13(9-17(16)22-2)20-6-5-14(11)23-15-4-3-10(19)7-12(15)18/h3-9H,19H2,1-2H3
• InChI Key： SIDZXXQYQLBOHZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC1C=CN=C2C=C(C(=CC2=1)OC)OC)N

Computed Properties

• Exact Mass: 314.10675
• Monoisotopic Mass: 314.10667051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 66.6